Cas no 84802-69-7 (2H-PYRIDAZINO[6,1-A]ISOQUINOLIN-2-ONE, 1,3-DIPHENYL-)

2H-PYRIDAZINO[6,1-A]ISOQUINOLIN-2-ONE, 1,3-DIPHENYL- structure
84802-69-7 structure
Product Name:2H-PYRIDAZINO[6,1-A]ISOQUINOLIN-2-ONE, 1,3-DIPHENYL-
CAS No:84802-69-7
MF:C24H16N2O
MW:348.396645545959
CID:3287525
Update Time:2025-03-16

2H-PYRIDAZINO[6,1-A]ISOQUINOLIN-2-ONE, 1,3-DIPHENYL- Chemical and Physical Properties

Names and Identifiers

    • 2H-PYRIDAZINO[6,1-A]ISOQUINOLIN-2-ONE, 1,3-DIPHENYL-
    • Inchi: 1S/C24H16N2O/c27-24-21(18-10-3-1-4-11-18)23-20-14-8-7-9-17(20)15-16-26(23)25-22(24)19-12-5-2-6-13-19/h1-16H
    • InChI Key: INENPIJCRDFWEM-UHFFFAOYSA-N
    • SMILES: C12=C(C3=CC=CC=C3)C(=O)C(C3=CC=CC=C3)=NN1C=CC1=C2C=CC=C1

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Melting Point: 270-271 °C
  • Boiling Point: 547.1±60.0 °C(Predicted)
  • pka: -1.10±0.60(Predicted)
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